![molecular formula C9H17NO4 B558749 Boc-alpha-methylalanine CAS No. 30992-29-1](/img/structure/B558749.png)
Boc-alpha-methylalanine
Overview
Description
Boc-alpha-methylalanine, also known as N-[(1,1-Dimethylethoxy)carbonyl]-2-methylalanine, is a compound with the molecular formula C9H17NO4 and a molecular weight of 203.24 . It is used as a catalyst in the preparation of 2-benzopyranone derivatives (isocoumarin) as well as arylbenzeneacetic acids .
Molecular Structure Analysis
The molecular structure of this compound consists of a Boc group (tert-butoxycarbonyl) attached to an alpha-methylalanine molecule . The Boc group is a common protecting group in organic chemistry, particularly in the synthesis of peptides .Chemical Reactions Analysis
This compound, like other Boc-protected amines, can undergo various chemical reactions. The Boc group can be removed under acidic conditions, which is a common step in peptide synthesis .Physical and Chemical Properties Analysis
This compound is a neat compound with a molecular weight of 203.24 . Its physicochemical properties such as melting point (117-121°C), boiling point (327.6°C at 760 mmHg), and density (1.103g/cm3) have been reported .Scientific Research Applications
Conformational Effects in Peptides : Boc-alpha-methylalanine is used to study the conformational effects in peptides. For instance, it was involved in the synthesis and crystal structure analysis of C-terminal tetrapeptide fragments of emerimicin, which contain chiral alpha,alpha-dialkyl amino acid, demonstrating the ability of these peptides to assume a 3(10)-helical conformation in the crystal (Marshall et al., 1988).
Modeling Bromide Binding : Boc-protected alpha-methylalanine was used in the structural characterization and modeling of bromide binding in vanadate-dependent bromoperoxidases. This research helped in understanding the interaction dynamics in these enzymes (Kraehmer & Rehder, 2012).
Synthesis of Dehydroalanine Containing Peptides : It has been utilized in the development of a routine method for synthesizing dehydroalanine containing peptides, showing compatibility with both Boc and Fmoc protection strategies and enabling the introduction of various αβ unsaturated amino acids into peptides (Burrage et al., 1998).
Chemo-enzymic Synthesis of Protected Cyano Derivatives : this compound has been employed in the chemo-enzymic synthesis of protected cyano derivatives of glutamate, demonstrating its versatility in peptide synthesis and modification (Dugave et al., 1998).
Solid Phase Synthesis Applications : It is used in solid phase peptide synthesis, particularly in the synthesis of orthogonally protected lanthionine, suitable for combinatorial chemistry and solid phase peptide synthesis (Probert et al., 1996).
Pharmacological Actions : In pharmacological research, this compound derivatives have been studied for their inhibitory effects on specific enzymes like 5-hydroxytryptophan decarboxylase, showing potential therapeutic applications (Smith, 1960).
NMR Indicators of Intracellular pH : Fluorinated alpha-methylalanine derivatives have been used as 19F NMR indicators for measuring intracellular pH in human peripheral blood lymphocytes, highlighting its diagnostic application in biophysical studies (Taylor & Deutsch, 1983).
Safety and Hazards
The safety data sheet for Boc-alpha-methylalanine suggests that it is used as a laboratory chemical and is not recommended for food, drug, pesticide, or biocidal product use . Specific safety measures for handling and storage, as well as procedures in case of accidental release, can be found in the safety data sheet .
Mechanism of Action
Target of Action
Boc-Aib-OH, also known as Boc-alpha-methylalanine or 2-(Boc-amino)isobutyric Acid, is primarily used in the field of peptide synthesis Its primary role is to induce a helical shape in peptides due to its strong tendency to do so .
Mode of Action
The mode of action of Boc-Aib-OH is largely determined by its incorporation into peptides. It is a di-substituted, inert amino acid that can prevent undesired reactions during peptide synthesis . The Boc group (tert-butyloxycarbonyl) is used for the protection of the N-amino moiety . The stepwise removal of Boc is achieved by treatment with acid, most often trifluoroacetic acid (TFA), which is a strong acid .
Pharmacokinetics
Improving the pharmacokinetic properties of drug candidates is often a critical issue in drug discovery .
Result of Action
The result of Boc-Aib-OH’s action is the formation of peptides with a strong tendency to form a helical shape . This can be particularly useful in the design of peptides with specific structural requirements. The exact molecular and cellular effects of these peptides can vary widely, depending on their specific structures and functions.
Action Environment
The action of Boc-Aib-OH can be influenced by various factors in its environment. For instance, the efficiency of peptide synthesis can be affected by the pH, temperature, and other conditions of the reaction .
Biochemical Analysis
Biochemical Properties
The biochemical properties of Boc-alpha-methylalanine are largely determined by its structure. The Boc group (tert-butoxycarbonyl) is a protecting group used in organic synthesis. It is often used in peptide synthesis to protect the amino group, preventing it from reacting until the desired reaction has been completed The presence of the Boc group in this compound means that it can participate in reactions where the amino group needs to be protected
Cellular Effects
It is known that changes in protein localization induced by perturbations such as environmental stress, drug treatment, or gene knockout can reveal protein functions and help researchers understand cellular responses
Molecular Mechanism
The molecular mechanism of this compound is largely determined by its structure and the specific context in which it is used. As a derivative of the amino acid alanine, it can participate in reactions involving peptide bonds. The Boc group can protect the amino group during these reactions, preventing it from reacting until the desired reaction has been completed
Temporal Effects in Laboratory Settings
It is known that the Boc group can be removed under acidic conditions, allowing the amino group to participate in further reactions . This suggests that the effects of this compound could change over time depending on the specific conditions in the laboratory setting.
Properties
IUPAC Name |
2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4/c1-8(2,3)14-7(13)10-9(4,5)6(11)12/h1-5H3,(H,10,13)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFNXWZGIFWJHMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C)(C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40184979 | |
Record name | N-((1,1-Dimethylethoxy)carbonyl)-2-methyl-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40184979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30992-29-1 | |
Record name | N-[(1,1-Dimethylethoxy)carbonyl]-2-methylalanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30992-29-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-((1,1-Dimethylethoxy)carbonyl)-2-methyl-alanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030992291 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-((1,1-Dimethylethoxy)carbonyl)-2-methyl-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40184979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-alanine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.823 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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